Cas no 73728-65-1 ((3,4-dichlorophenyl)methyl(2-ethoxyethyl)amine)

• Product Name: (3,4-dichlorophenyl)methyl(2-ethoxyethyl)amine
• CAS No: 73728-65-1
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 978361
• PubChem ID: 52318
• Update Time: 2025-05-21

(3,4-dichlorophenyl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-N-(2-ethoxyethyl)benzenemethanamine
• N-[(3,4-dichlorophenyl)methyl]-2-ethoxyethanamine
• (2-Aethoxy-aethyl)-(3,4-dichlor-benzyl)-amin
• (2-ethoxy-ethyl)-(3,4-dichloro-benzyl)-amine
• AC1L1CPH
• BENZYLAMINE, 3,4-DICHLORO-N-(2-ETHOXYETHYL)-
• BRN 3276530
• N-(2-Ethoxyethyl)-3,4-dichlorobenzylamine
• NSC220252
• WLN: GR BG D1M2O2
•  
• (3,4-dichlorophenyl)methyl(2-ethoxyethyl)amine
• NSC 220252
• Benzenemethanamine, 3,4-dichloro-N-(2-ethoxyethyl)-
• NSC-220252
• [(3,4-DICHLOROPHENYL)METHYL](2-ETHOXYETHYL)AMINE
• 73728-65-1
• EN300-166470
• CS-0299603
• A1-06048
• 4-12-00-02388 (Beilstein Handbook Reference)
• DTXSID40224046
• n-(3,4-Dichlorobenzyl)-2-ethoxyethan-1-amine
• S6Y4QSF6QT

• Inchi： 1S/C11H15Cl2NO/c1-2-15-6-5-14-8-9-3-4-10(12)11(13)7-9/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： QBHKPKCAZCWMAE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCCOCC)Cl

Computed Properties

• Exact Mass: 247.05325
• Monoisotopic Mass: 247.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26
• LogP: 3.51040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (3,4-dichlorophenyl)methyl(2-ethoxyethyl)amine

The Comprehensive Overview of (3,4-Dichlorophenyl)methyl(2-Ethoxyethyl)amine (CAS No. 73728-65-1)

(3,4-Dichlorophenyl)methyl(2-Ethoxyethyl)amine, identified by the CAS registry number 73728-65-1, is a versatile organic compound with significant applications in various chemical and industrial sectors. This compound is a derivative of aniline, where the amino group is substituted with a (3,4-dichlorophenyl)methyl group and a 2-ethoxyethyl group. The structure of this compound is characterized by its aromatic ring with two chlorine atoms at the 3 and 4 positions, which imparts unique electronic properties and reactivity.

The synthesis of (3,4-Dichlorophenyl)methyl(2-Ethoxyethyl)amine typically involves nucleophilic substitution reactions or coupling reactions, depending on the starting materials and desired product purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs and minimizing waste generation. This compound has been extensively studied for its potential in pharmaceuticals, agrochemicals, and advanced materials.

In the field of pharmaceutical chemistry, (3,4-Dichlorophenyl)methyl(2-Ethoxyethyl)amine has shown promise as an intermediate in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its role in modulating enzyme activities and receptor interactions. A study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes effectively.

The application of (3,4-Dichlorophenyl)methyl(2-Ethoxyethyl)amine in agrochemicals has also garnered attention. Its ability to act as a precursor for herbicides and fungicides has been validated through numerous field trials. Recent research conducted by agricultural scientists demonstrated that derivatives of this compound exhibit enhanced bioavailability and reduced toxicity compared to traditional pesticides, making them more suitable for sustainable farming practices.

In the realm of materials science, this compound has found utility as a building block for polymer synthesis. Its amine functionality allows for easy incorporation into polymeric networks, resulting in materials with tailored mechanical and thermal properties. A groundbreaking study published in Macromolecules showcased how this compound can be used to create self-healing polymers with applications in aerospace and automotive industries.

The environmental impact of (3,4-Dichlorophenyl)methyl(2-Ethoxyethyl)amine has also been a focal point of recent research. Studies investigating its biodegradation pathways have revealed that under specific microbial conditions, this compound can be efficiently metabolized into non-toxic byproducts. This finding is crucial for ensuring its safe use in industrial processes and minimizing ecological risks.

From a regulatory standpoint, the handling and storage of (3,4-Dichlorophenyl)methyl(2-Ethoxyethyl)amine must adhere to established safety guidelines to prevent occupational exposure and environmental contamination. Proper ventilation systems and personal protective equipment are recommended during its synthesis and handling.

In conclusion, (3,4-Dichlorophenyl)methyl(2-Ethoxyethyl)amine (CAS No. 73728-65-1) stands as a pivotal molecule with diverse applications across multiple disciplines. Its continued exploration in cutting-edge research promises to unlock new possibilities for innovation in pharmaceuticals, agriculture, materials science, and beyond.